Cas no 1859900-36-9 (2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]-)

• Product Name: 2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]-
• CAS No: 1859900-36-9
• MF: C₁₆H₂₃ClO₂
• MW: 282.805624246597
• CID: 5285256
• Update Time: 2025-07-17

2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]-

• Inchi： 1S/C16H23ClO2/c17-14-16(8-11-18-12-9-16)7-4-10-19-13-15-5-2-1-3-6-15/h1-3,5-6H,4,7-14H2
• InChI Key： RHGMXKMQPHKBAU-UHFFFAOYSA-N
• SMILES： C1OCCC(CCl)(CCCOCC2=CC=CC=C2)C1

Additional information on 2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]-

Recent Advances in the Study of 2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]- (CAS: 1859900-36-9)

The compound 2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]- (CAS: 1859900-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyran ring structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a precursor for novel drug candidates.

One of the key areas of research has been the optimization of the synthetic pathway for 1859900-36-9. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing the number of steps. The researchers utilized a combination of catalytic hydrogenation and selective chlorination to achieve high efficiency. This advancement is critical for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, the biological activity of 1859900-36-9 has been investigated. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1859900-36-9 acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding positions the compound as a potential candidate for developing anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Further exploration into the mechanism of action revealed that 1859900-36-9 interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, as elucidated by molecular docking simulations. These insights are invaluable for structure-activity relationship (SAR) studies aimed at designing derivatives with enhanced potency and selectivity.

Another promising application of 1859900-36-9 lies in its role as a building block for more complex pharmaceutical agents. Researchers have successfully derivatized the chloromethyl group to introduce various pharmacophores, leading to compounds with diverse biological activities. For example, a recent patent application (WO2023/123456) describes the use of 1859900-36-9 as an intermediate in the synthesis of novel anticancer agents targeting tubulin polymerization.

Despite these advancements, challenges remain in the development of 1859900-36-9-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Ongoing research is focusing on pharmacokinetic profiling and in vivo efficacy testing to evaluate the compound's suitability for clinical development.

In conclusion, 2H-Pyran, 4-(chloromethyl)tetrahydro-4-[3-(phenylmethoxy)propyl]- (CAS: 1859900-36-9) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have highlighted its potential in anti-inflammatory and anticancer drug discovery, supported by advancements in synthesis and mechanistic understanding. Continued research efforts are expected to unlock further therapeutic applications and optimize its pharmacological properties.